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Compound of Interest

Compound Name: 3-Chloroquinoline

Cat. No.: B1630576 Get Quote

An In-depth Technical Guide to 3-Chloroquinoline: Molecular Structure, Properties, and

Applications

Introduction
3-Chloroquinoline is a heterocyclic aromatic organic compound that belongs to the quinoline

family. It is characterized by a quinoline structure with a chlorine atom substituted at the 3-

position. This compound serves as a crucial building block and intermediate in the synthesis of

a wide array of more complex molecules, particularly in the fields of medicinal chemistry and

materials science.[1][2] Its derivatives have demonstrated a broad spectrum of biological

activities, including antimalarial, anticancer, antibacterial, antiviral, and anti-inflammatory

properties, making it a significant scaffold in drug discovery and development.[1][2][3][4] This

guide provides a comprehensive overview of the molecular structure, physicochemical

properties, synthesis, characterization, and applications of 3-chloroquinoline for researchers,

scientists, and professionals in drug development.

Molecular Structure and Formula
The chemical formula for 3-Chloroquinoline is C₉H₆ClN.[1][5][6][7][8][9] The molecule consists

of a bicyclic heteroaromatic ring system where a benzene ring is fused to a pyridine ring. A

chlorine atom is attached to the carbon at the 3-position of the quinoline ring.

Structural Representation:
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Caption: Molecular structure of 3-Chloroquinoline.

Physicochemical Properties
A summary of the key quantitative data for 3-chloroquinoline is presented in the table below

for easy reference and comparison.

Property Value Reference(s)

CAS Number 612-59-9 [1][5][6][8]

Molecular Formula C₉H₆ClN [1][5][6][7][8]

Molecular Weight 163.61 g/mol [5][6][7][8][9]

Appearance
Colorless to light yellow liquid

or yellow crystalline solid
[1][5][8][10]

Boiling Point 95 °C at 2 Torr [8][10]

Density (Predicted) 1.270 ± 0.06 g/cm³ [8][10]

pKa (Predicted) 2.56 ± 0.11 [1][8][10]

Storage Temperature
Room Temperature, sealed in

dry conditions
[1][5][8][10][11]

Experimental Protocols
Synthesis of 3-Chloroquinoline
Several synthetic routes for 3-chloroquinoline have been reported. A common laboratory-

scale synthesis involves the reaction of indole with a source of dichlorocarbene.
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Protocol: Synthesis from Indole

This method is based on the reaction of indole with chloroform and aqueous sodium hydroxide

in the presence of a phase-transfer catalyst.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve indole in

chloroform.

Catalyst Addition: Add a phase-transfer catalyst, such as benzyltriethylammonium chloride,

to the mixture.[12]

Base Addition: While stirring vigorously, slowly add a concentrated aqueous solution of

sodium hydroxide (e.g., 50% w/v). The reaction is typically carried out at room temperature.

[12]

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Workup: After the reaction is complete, separate the organic and aqueous layers. Wash the

organic layer with water and then with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate),

filter, and concentrate the solvent under reduced pressure. The crude product can be purified

by column chromatography on silica gel or by distillation under reduced pressure to yield

pure 3-chloroquinoline.
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Caption: General workflow for the synthesis of 3-Chloroquinoline.

Spectroscopic Characterization
The structural confirmation of synthesized 3-chloroquinoline is typically achieved through

standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic

protons on the quinoline ring system. The chemical shifts and coupling patterns provide

information about the substitution pattern.

¹³C NMR: The carbon NMR spectrum will display distinct signals for each of the nine

carbon atoms in the molecule, confirming the carbon framework.

Infrared (IR) Spectroscopy: The IR spectrum is used to identify the functional groups present.

Characteristic peaks for C-H stretching of the aromatic ring, C=C and C=N stretching

vibrations of the quinoline core, and the C-Cl stretching frequency would be expected.
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Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

of the compound. The mass spectrum will show a molecular ion peak (M+) and a

characteristic isotopic pattern (M+2) due to the presence of the chlorine atom, confirming the

elemental composition.

Chemical Reactivity and Applications in Drug
Development
3-Chloroquinoline is a versatile intermediate that undergoes various chemical

transformations, making it a valuable precursor for the synthesis of biologically active

compounds.[2]

Nucleophilic Substitution: The chlorine atom at the 3-position can be displaced by various

nucleophiles, allowing for the introduction of different functional groups.

Reduction: The quinoline ring can be reduced to yield 3-chloro-1,2,3,4-tetrahydroquinoline.[2]

Coupling Reactions: It can participate in various metal-catalyzed cross-coupling reactions to

form C-C or C-N bonds.

The 3-chloroquinoline scaffold is a key component in numerous compounds with significant

therapeutic potential.

Antimalarial Agents: Chloroquine, a well-known antimalarial drug, is a 4-aminoquinoline

derivative. The chloroquinoline core is essential for its activity, which involves inhibiting heme

polymerase in the malaria parasite.[2][13]

Anticancer Activity: Derivatives of 3-chloroquinoline have been investigated for their

anticancer properties. Some of these compounds are believed to exert their effects by

targeting enzymes involved in cancer cell proliferation, such as topoisomerase IIβ and DNA

gyrase B.[2][3]

Antibacterial and Antifungal Properties: The compound has been utilized as a building block

for synthesizing agents with antibacterial and antifungal activities.[1]

Anti-HIV Activity: Certain chloro-substituted quinolines have shown potential as anti-HIV

agents by inhibiting the HIV reverse transcriptase enzyme.[2]
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Caption: Role of 3-Chloroquinoline in a drug discovery workflow.

Safety Information
3-Chloroquinoline is associated with several hazards and should be handled with appropriate

safety precautions.
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GHS Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory

irritation).[5][8]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5][8]

Conclusion
3-Chloroquinoline is a fundamentally important heterocyclic compound with a rich chemical

profile and significant applications, particularly in the realm of drug discovery. Its molecular

structure allows for diverse chemical modifications, leading to the development of novel

therapeutic agents with a wide range of biological activities. A thorough understanding of its

properties, synthesis, and reactivity is essential for researchers and scientists aiming to

leverage this versatile scaffold for the creation of new and effective pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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